Cas no 1804516-65-1 (3,5-Difluoro-4-nitromandelic acid)

• Product Name: 3,5-Difluoro-4-nitromandelic acid
• CAS No: 1804516-65-1
• MF: C₈H₅F₂NO₅
• MW: 233.125809431076
• CID: 4706364
• Update Time: 2025-06-10

3,5-Difluoro-4-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-nitromandelic acid

• Inchi： 1S/C8H5F2NO5/c9-4-1-3(7(12)8(13)14)2-5(10)6(4)11(15)16/h1-2,7,12H,(H,13,14)
• InChI Key： IFXUQTXIPMOXMX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(C(=O)O)O)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Topological Polar Surface Area: 103

Additional information on 3,5-Difluoro-4-nitromandelic acid

Introduction to 3,5-Difluoro-4-nitromandelic Acid (CAS No. 1804516-65-1)

3,5-Difluoro-4-nitromandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804516-65-1, is a fluorinated nitro-substituted aromatic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to a class of molecules that exhibit diverse pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of 3,5-Difluoro-4-nitromandelic acid, particularly the presence of both fluoro and nitro functional groups, contribute to its unique electronic and steric properties, which are exploited in various synthetic and biological applications.

The nitro group at the 4-position and the fluoro groups at the 3- and 5-positions introduce specific electronic effects that modulate the reactivity and binding affinity of the molecule. These modifications are crucial in medicinal chemistry, as they can influence metabolic stability, solubility, and interactions with biological targets. The fluoro substituents, in particular, are known for their ability to enhance binding affinity and metabolic stability, while the nitro group can serve as a handle for further chemical modifications or as a pharmacophore in its own right.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their potential applications in drug discovery. The fluorine atom is capable of altering the electronic distribution of the molecule, which can lead to improved pharmacokinetic profiles. For instance, fluorine atoms can increase lipophilicity, reduce metabolic clearance, and enhance binding to biological targets. These properties make fluorinated compounds attractive candidates for the development of next-generation pharmaceuticals.

3,5-Difluoro-4-nitromandelic acid has been studied in various contexts, including its role as an intermediate in the synthesis of more complex molecules. Its structural motif is reminiscent of natural products and bioactive compounds, suggesting potential therapeutic applications. For example, mandelic acid derivatives have been explored for their antimicrobial and anti-inflammatory properties. The introduction of fluoro and nitro groups into this scaffold may enhance these effects or open up new avenues for therapeutic intervention.

The nitro group in 3,5-Difluoro-4-nitromandelic acid can be reduced to an amine group under appropriate conditions, providing a versatile chemical handle for further derivatization. This transformation is particularly useful in medicinal chemistry, as amines are common pharmacophores found in many bioactive molecules. Additionally, the presence of two fluoro groups allows for stereochemical control and fine-tuning of pharmacological properties. Fluorine atoms can influence conformational preferences and binding interactions, making them valuable tools in drug design.

Recent studies have highlighted the importance of fluorinated nitro compounds in medicinal chemistry. For instance, compounds containing both fluoro and nitro substituents have shown promise as inhibitors of various enzymes and receptors. The electronic effects induced by these groups can lead to enhanced binding affinities and selectivity. In particular, 3,5-Difluoro-4-nitromandelic acid has been investigated for its potential as a precursor in the synthesis of kinase inhibitors and other enzyme-targeted therapeutics.

The synthesis of 3,5-Difluoro-4-nitromandelic acid involves multi-step organic transformations that highlight its complexity as a molecular entity. The introduction of fluoro groups typically requires specialized synthetic methodologies, such as metal-catalyzed cross-coupling reactions or halogen exchange processes. Similarly, the nitration step must be carefully controlled to ensure regioselectivity and high yield. These synthetic challenges underscore the importance of advanced organic chemistry techniques in the preparation of such specialized compounds.

The biological activity of 3,5-Difluoro-4-nitromandelic acid has been explored in several preclinical studies. While it is not yet approved for any specific therapeutic indication, its structural features suggest potential applications in areas such as oncology and anti-infective therapy. The ability to modify its chemical structure further enhances its utility as a drug discovery tool. Researchers have synthesized various derivatives to assess their biological activity and pharmacokinetic properties.

The role of computational chemistry has become increasingly important in understanding the behavior of complex molecules like 3,5-Difluoro-4-nitromandelic acid. Molecular modeling techniques can provide insights into how structural modifications affect biological activity. These computational approaches are often used in conjunction with experimental data to guide the design of novel compounds with improved therapeutic profiles.

In conclusion,3,5-Difluoro-4-nitromandelic acid (CAS No. 1804516-65-1) represents a fascinating compound with significant potential in medicinal chemistry and drug development. Its unique structural features—particularly the combination of fluoro and nitro substituents—make it a valuable scaffold for exploring new therapeutic strategies. As research continues to uncover new applications for fluorinated nitro compounds,3,5-Difluoro-4-nitromandelic acid is likely to play an important role in the discovery and development of next-generation pharmaceuticals.